Cas no 2172569-48-9 (4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol)

4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol is a fluorinated cyclohexanol derivative characterized by its unique structural features, including a difluorinated cyclohexane ring and a branched hydroxyalkyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate for pharmaceuticals, agrochemicals, or specialty materials. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, while the hydroxyl groups offer reactivity for further functionalization. Its well-defined stereochemistry and purity make it suitable for precise applications in medicinal chemistry and material science. The compound's stability under standard conditions ensures reliable handling and storage.

4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol structure

2172569-48-9 structure

Product Name:4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol

CAS No:2172569-48-9

MF:C₁₂H₂₂F₂O₂

MW:236.298691272736

CID:5568425

PubChem ID:165593681

Update Time:2025-06-07

4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1632544
- 4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol
- 2172569-48-9
- 4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol
- Inchi： 1S/C12H22F2O2/c1-3-4-10(2,9-15)11(16)5-7-12(13,14)8-6-11/h15-16H,3-9H2,1-2H3
- InChI Key： ABCAUCYBXDUUPW-UHFFFAOYSA-N
- SMILES： FC1(CCC(CC1)(C(C)(CO)CCC)O)F

Computed Properties

Exact Mass: 236.15878626g/mol
Monoisotopic Mass: 236.15878626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 40.5Å²

4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1632544-0.05g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	0.05g	$1080.0	2023-07-10
Enamine	EN300-1632544-0.1g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	0.1g	$1131.0	2023-07-10
Enamine	EN300-1632544-0.25g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	0.25g	$1183.0	2023-07-10
Enamine	EN300-1632544-0.5g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	0.5g	$1234.0	2023-07-10
Enamine	EN300-1632544-1.0g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	1.0g	$1286.0	2023-07-10
Enamine	EN300-1632544-2.5g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	2.5g	$2520.0	2023-07-10
Enamine	EN300-1632544-5.0g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	5.0g	$3728.0	2023-07-10
Enamine	EN300-1632544-10.0g	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	10.0g	$5528.0	2023-07-10
Enamine	EN300-1632544-50mg	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	50mg	$1080.0	2023-09-22
Enamine	EN300-1632544-100mg	4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol	2172569-48-9	100mg	$1131.0	2023-09-22